Acetic acid, (acetylthio)-

Description

Acetic acid, also known as ethanoic acid, is a versatile carboxylic acid with the chemical formula CH3COOH . It is a colorless liquid with a distinctively sour taste and is well-known as the main component of vinegar, typically at least 4% acetic acid by volume . Acetic acid is a significant industrial chemical and reagent used across many fields . Its applications span from being a food additive and acidity regulator (E260) to its role in producing cellulose acetate for photographic film, polyvinyl acetate for wood glue, and synthetic fibers and fabrics .

The uses of acetic acid are varied. In the food industry, it acts as a flavoring agent, preservative, and pickling agent . It is also used in producing condiments, salad dressings, and marinades . Beyond food, acetic acid is crucial in chemical manufacturing as a precursor for chemicals like acetic anhydride and acetate esters . It is also used in the production of pharmaceuticals, dyes, and perfumes . Its acidic properties make it useful as a cleaning and disinfecting agent in both household and industrial settings . Furthermore, acetic acid is used to control pH in water treatment and is present in some pharmaceutical formulations .

From a biochemical perspective, the acetyl group, derived from acetic acid, is fundamental to all life forms and is central to the metabolism of fats and carbohydrates . While acetic acid itself doesn't occur in natural triglycerides, the artificial triglyceride triacetin is a common additive in foods, cosmetics, and medicines . Similar to acetic acid, formic acid is another simple carboxylic acid, while longer-chain carboxylic acids, known as fatty acids, have distinct properties and roles .

• CAS No.: 1190-93-8
• Product Name: Acetic acid, (acetylthio)-
• Molecular Formula: C4H6O3S
• Molecular Weight: 134.16 g/mol
• IUPAC Name: 2-acetylsulfanylacetic acid
• Standard InChI: InChI=1S/C4H6O3S/c1-3(5)8-2-4(6)7/h2H2,1H3,(H,6,7)
• Standard InChIKey: QSBWDKUBOZHGOU-UHFFFAOYSA-N
• SMILES: CC(=O)SCC(=O)O
• Canonical SMILES: CC(=O)SCC(=O)O
• Synonyms: Acetylthioglycolic Acid; Mercapto-acetic Acid Acetate; S-Acetylmercaptoacetic Acid
• PubChem Compound: 14485
• Last Modified: Sep 14 2023